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Compound of Interest

Compound Name: 4-(2-Octylamino)diphenylamine

Cat. No.: B171053

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-(2-Octylamino)diphenylamine is an aromatic amine belonging to the p-phenylenediamine
(PPD) class of chemicals. It is primarily utilized as an antioxidant in the rubber industry to
prevent the degradation of materials due to exposure to oxygen and heat. This document
provides a comprehensive overview of its synonyms, chemical properties, and toxicological
profile, with a focus on experimental methodologies and mechanisms of action.

Chemical Identification and Synonyms

4-(2-Octylamino)diphenylamine is known by a variety of names in scientific literature and
commercial applications. A comprehensive list of its synonyms and identifiers is provided
below.
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Identifier Type Value

CAS Number 15233-47-3[1]
N-(1-methylheptyl)-N'-phenyl-1,4-

IUPAC Name ( yihepty)-N-pheny
benzenediamine

Other Names 4-(2-Octylamino)diphenylamine

N-Phenyl-N'-(2-octyl)-1,4-phenylenediamine

MHPPD

8-PPD

OPPD

Physicochemical Properties

Property Value

Molecular Formula C20H2sN:2

Molecular Weight 296.45 g/mol

Appearance Red to dark blue to black clear to cloudy liquid
Purity >98.0% (GC)

Toxicological Profile

4-(2-Octylamino)diphenylamine has been identified as a skin sensitizer and exhibits aquatic
toxicity. The following sections detail the experimental findings and methodologies used to
assess its toxicological effects.

Skin Sensitization

This compound is a known skin sensitizer, capable of causing allergic contact dermatitis.[2] Its
potency has been evaluated using the murine local lymph node assay (LLNA).

A study by Yamano and Shimizu (2009) evaluated the sensitizing potency of several p-
phenylenediamine derivatives, including 4-(2-Octylamino)diphenylamine (referred to as
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MHPPD in the study), using a non-radioactive murine local lymph node assay. The study found
that MHPPD is a sensitizer, with a potency lower than that of N-isopropyl-N'-phenyl-p-
phenylenediamine (IPPD) and p-aminodiphenylamine (PADPA), but comparable to N-(1,3-
dimethylbutyl)-N'-phenyl-p-phenylenediamine (DMBPPD).[2]

The LLNA is an in vivo method for identifying skin sensitizing chemicals by measuring
lymphocyte proliferation in the lymph nodes draining the site of chemical application. The
general protocol is as follows:

Test Animals: Female CBA/J mice are typically used.

e Vehicle Selection: A suitable vehicle is chosen to dissolve or suspend the test substance.
Common vehicles include acetone:olive oil (4:1 v/v).

o Dose Formulation: At least three concentrations of the test substance are prepared.

o Application: A defined volume (e.g., 25 pL) of the test substance or vehicle control is applied
to the dorsal surface of each ear of the mice for three consecutive days.

o Proliferation Measurement: On day 5, a radiolabeled nucleoside (e.g., 3H-methyl thymidine)
or a non-radioactive alternative (e.g., BrdU) is injected intravenously to be incorporated into
the DNA of proliferating lymphocytes.

o Sample Collection: Five hours after the injection, the mice are euthanized, and the draining
auricular lymph nodes are excised.

e Analysis: The lymph nodes are processed to create a single-cell suspension. The
incorporation of the radiolabel or BrdU is measured.

o Stimulation Index (SlI): The Sl is calculated as the ratio of the mean proliferation in the test
group to the mean proliferation in the vehicle control group. A substance is classified as a
sensitizer if the Sl is > 3.[3][4]

Aquatic Toxicity

The ecotoxicological effects of 4-(2-Octylamino)diphenylamine have been assessed using
the marine bacterium Vibrio fischeri.
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The compound has been shown to be toxic to Vibrio fischeri, with a reported ECso value of 0.68
mg/mL.

This assay determines the acute toxicity of a substance by measuring the inhibition of light
emission from the bioluminescent bacterium Vibrio fischeri.[5] The general procedure is as
follows:

Test Organism: Freeze-dried Vibrio fischeri are rehydrated before the test.

» Test Substance Preparation: A series of dilutions of the test substance are prepared in a
suitable solvent (e.qg., distilled water with 2% NaCl to maintain osmotic pressure).

» Exposure: A suspension of the rehydrated bacteria is added to each dilution of the test
substance.

 Incubation: The mixtures are incubated for a specified period (e.g., 15 or 30 minutes) at a
controlled temperature (e.g., 15°C).

e Luminescence Measurement: The light output of each sample is measured using a
luminometer.

» Data Analysis: The percentage of luminescence inhibition is calculated for each
concentration relative to a control sample. The ECso (the concentration that causes a 50%
reduction in light emission) is then determined.[6][7]

Mechanism of Action
Antioxidant Activity

As a p-phenylenediamine derivative, 4-(2-octylamino)diphenylamine functions as an
antioxidant in rubber by interrupting the free-radical chain reactions that lead to material
degradation. The secondary amine groups in the molecule can donate a hydrogen atom to
reactive radicals (e.g., peroxy radicals), thereby neutralizing them and preventing further
propagation of the oxidative chain reaction.

Skin Sensitization: Adverse Outcome Pathway (AOP)
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The skin sensitization potential of 4-(2-octylamino)diphenylamine can be understood through
the established Adverse Outcome Pathway (AOP) for skin sensitization. This pathway outlines
the key events from the initial molecular interaction to the final adverse outcome of allergic
contact dermatitis.[8][9][10][11]
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Caption: Adverse Outcome Pathway for Skin Sensitization.

Experimental Workflows

The following diagrams illustrate the general workflows for the synthesis and toxicological
testing of 4-(2-octylamino)diphenylamine.

Reactants:
- p-phenylenediamine derivative
- 2-octanone

Reductive Amination

Purification
(e.g., Chromatography, Distillation)

Final Product:
4-(2-Octylamino)diphenylamine
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Caption: Generalized Synthesis Workflow.
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Caption: Toxicological Testing Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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